5-Fluoro-2,2-dimethylcyclopentan-1-one
Overview
Description
5-Fluoro-2,2-dimethylcyclopentan-1-one is a chemical compound with the molecular formula C7H11FO . It has a molecular weight of 130.16 .
Molecular Structure Analysis
The InChI code for 5-Fluoro-2,2-dimethylcyclopentan-1-one is 1S/C7H11FO/c1-7(2)4-3-5(8)6(7)9/h5H,3-4H2,1-2H3 . This indicates that the molecule consists of a cyclopentanone ring with two methyl groups and one fluorine atom attached.Physical And Chemical Properties Analysis
5-Fluoro-2,2-dimethylcyclopentan-1-one is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Pharmaceutical Synthesis
This compound is a valuable intermediate in the synthesis of various pharmaceuticals. Its fluorinated ketone group can undergo nucleophilic addition or substitution reactions, which are fundamental in building complex drug molecules. For instance, it can be used to synthesize derivatives of 5-fluorouracil, a medication used to treat certain types of cancer .
Antitumor Agent Research
The compound has been used in the synthesis of novel 5-fluorouracil derivatives, which are explored for their antitumor activities. Some derivatives have shown effectiveness against tumor cell lines in vitro and in vivo, although they also exhibited significant toxicity .
Prodrug Development
Researchers have investigated the potential of 5-Fluoro-2,2-dimethylcyclopentan-1-one derivatives as prodrugs. Prodrugs are designed to improve the pharmacological and pharmacokinetic properties of existing drugs, such as increasing bioactivity and selectivity while reducing toxicity .
Bioevaluation Studies
The compound is involved in bioevaluation studies where its derivatives are assessed for biological activity and toxicity. These studies are crucial in drug discovery and development, providing insights into the therapeutic potential and safety profile of new compounds .
Safety and Hazards
The compound is classified as dangerous, with hazard statements including H226, H315, H318, and H319 . These indicate that it’s flammable, causes skin irritation, and causes serious eye damage. Precautionary measures include avoiding heat and sparks, wearing protective clothing, and handling with care .
properties
IUPAC Name |
5-fluoro-2,2-dimethylcyclopentan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11FO/c1-7(2)4-3-5(8)6(7)9/h5H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APSXXQAHSABFPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(C1=O)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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